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Compound of Interest

Compound Name: 1-Tetradecanol-d2

Cat. No.: B575270

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
Tetradecanol-d2. Given the limited direct experimental data for the deuterated species, this
document also includes extensive information on the non-deuterated form, 1-Tetradecanol
(myristyl alcohol), as its physical properties are expected to be very similar. This guide is
intended to serve as a valuable resource for researchers and professionals in drug
development and related scientific fields.

Introduction to 1-Tetradecanol-d2

1-Tetradecanol-d2 is the deuterium-labeled form of 1-Tetradecanol, a straight-chain saturated
fatty alcohol. The incorporation of stable heavy isotopes like deuterium into drug molecules is a
common strategy in the drug development process. Deuterated compounds are frequently
used as tracers for quantitative analysis during pharmacokinetic and metabolic studies, and the
substitution of hydrogen with deuterium can sometimes alter the metabolic profiles of drugs. 1-
Tetradecanol itself, isolated from sources like Myristica fragrans (nutmeg), exhibits antibacterial
and anti-inflammatory properties.

Physical and Chemical Properties

While specific experimental data for 1-Tetradecanol-d2 is scarce, the physical properties are
expected to be very close to those of the non-deuterated 1-Tetradecanol. Isotopic substitution
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with deuterium results in a slight increase in molecular weight, which can lead to minor
differences in properties such as density, melting point, and boiling point.

Table 1: General Properties of 1-Tetradecanol-d2 and 1-Tetradecanol

1-Tetradecanol (Myristyl

Property 1-Tetradecanol-d2
Alcohol)
Chemical Formula C14H28D20 C14H300
Molecular Weight Approx. 216.40 g/mol 214.39 g/mol
CAS Number 169398-02-1 112-72-1
White waxy solid, white
Appearance Data not available crystalline solid, or colorless

thick liquid when heated.

Table 2: Quantitative Physical Properties of 1-Tetradecanol

The following table summarizes the experimentally determined physical properties of 1-
Tetradecanol. These values serve as a close approximation for 1-Tetradecanol-d2.
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Property Value Conditions
Melting Point 35-39 °C lit.
38°C

39.5°C

Boiling Point >260 °C

289 °C lit.

173 °C at 20 mmHg

Density 0.824 g/cm?

0.823 g/mL at 25 °C (lit.)

0.8 g/cm3 at 60 °C

0.8165 g/cm?3 at 20 °C

Solubility Practically insoluble in water.

Soluble in diethyl ether.

Slightly soluble in ethanol.

Soluble in DMSO (100

mg/mL).

Vapor Pressure <1 hPa at 20 °C
Flash Point 145 °C

>230 °F

Refractive Index 1.4454

Autoignition Temp. 240 °C

489 °F

Experimental Protocols
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Specific experimental protocols for the determination of the physical properties of 1-
Tetradecanol-d2 are not readily available in the literature. However, standard analytical
methods would be employed.

General Methodologies:

e Melting Point Determination: Differential Scanning Calorimetry (DSC) would be a suitable
method to accurately determine the melting point and enthalpy of fusion. A capillary melting
point apparatus could also be used for a more classical approach.

» Boiling Point Determination: The boiling point can be determined by distillation at
atmospheric or reduced pressure. Ebulliometry provides a more precise measurement.

o Density Measurement: A pycnometer or a digital density meter would be used to determine
the density of the compound in its liquid state (above its melting point).

o Solubility Assessment: Standard shake-flask methods followed by quantification of the
dissolved compound using techniques like Gas Chromatography-Mass Spectrometry (GC-
MS) or High-Performance Liquid Chromatography (HPLC) would be used to determine
solubility in various solvents.

e Spectroscopic Analysis:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 13C NMR would be used
to confirm the molecular structure and the position of deuterium labeling.

o Mass Spectrometry (MS): To confirm the molecular weight and isotopic enrichment.

o Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Application in Drug Development: A Workflow

The primary application of 1-Tetradecanol-d2 is in drug development, particularly in
pharmacokinetic (PK) and pharmacodynamic (PD) studies. The following diagram illustrates a
generalized workflow for the use of a deuterated compound like 1-Tetradecanol-d2 in this
context.
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 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 1-
Tetradecanol-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b575270#physical-properties-of-1-tetradecanol-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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